molecular formula C8H13Br B6282251 (1E)-1-bromocyclooct-1-ene CAS No. 61815-42-7

(1E)-1-bromocyclooct-1-ene

Cat. No. B6282251
CAS RN: 61815-42-7
M. Wt: 189.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of “(1E)-1-bromocyclooct-1-ene” can be described by its IUPAC name (E)-1-bromocyclooct-1-ene and its InChI code 1S/C8H13Br/c9-8-6-4-2-1-3-5-7-8/h6H,1-5,7H2/b8-6+ . The InChI key is GORSJTUPMQQONE-SOFGYWHQSA-N .


Physical And Chemical Properties Analysis

“(1E)-1-bromocyclooct-1-ene” has a molecular weight of 189.1 . It is a liquid at room temperature .

Scientific Research Applications

Quantitative Determination in Copolymerization

A study by Sadykh-Zade, Trifel, Kyazimov, Fainshraiber, and Shigayev (1973) developed a method for the quantitative determination of 1-vinylcyclohex-4-ene in reaction media during copolymerization. This method involved bromination of the monomer with a normal solution of bromine in methanol saturated with NaBr and subsequent reduction of the bromine-containing product. This process was used for the kinetic study of graft modification of butyl rubber with 1-vinylcyclohex-4-ene in benzene in the presence of benzoyl peroxide (Sadykh-Zade et al., 1973).

Synthesis and Chemistry of Bicyclic Compounds

Lee, Chen, and Chen (1998) synthesized 8-Bromobicyclo[5.1.0]oct-1(8)-cne, an intermediate for the preparation of 8-substituted bicyclo[5.1.0]oct-1(8)-enes. This compound was used for bromo-lithium exchange followed by nucleophilic substitution reactions to generate various bicyclic compounds, which reacted with cyclopentadiene to form endo-exo isomers of Diels-Alder adducts (Lee et al., 1998).

Bromination of Cyclopentenones

Shirinian, Lonshakov, Kachala, et al. (2012) studied the bromination of 2,3-diarylcyclopent-2-en-1-ones under various conditions. They found that depending on the brominating reagent and solvent, bromination could occur at different positions, leading to the synthesis of various bromo-substituted 2-cyclopenten-1-ones, important synthons in organic synthesis (Shirinian et al., 2012).

Safety and Hazards

The compound is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid breathing dust, wash skin thoroughly after handling, do not eat, drink or smoke when using this product, use only outdoors or in a well-ventilated area, and wear protective gloves/protective clothing .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (1E)-1-bromocyclooct-1-ene involves the conversion of cyclooctene to the desired product through bromination.", "Starting Materials": [ "Cyclooctene", "Bromine", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Add cyclooctene to a reaction flask", "Add bromine dropwise to the reaction flask while stirring", "Maintain the temperature of the reaction mixture at 0-5°C", "After the addition of bromine is complete, stir the reaction mixture for an additional 30 minutes", "Add sodium hydroxide to the reaction mixture to neutralize the excess bromine", "Extract the product with acetic acid and water", "Dry the organic layer with anhydrous sodium sulfate", "Distill the product to obtain (1E)-1-bromocyclooct-1-ene" ] }

CAS RN

61815-42-7

Product Name

(1E)-1-bromocyclooct-1-ene

Molecular Formula

C8H13Br

Molecular Weight

189.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.